Cas no 68701-32-6 (5-(Methylthio)-2-nitrobenzoic acid)

5-(Methylthio)-2-nitrobenzoic acid structure
68701-32-6 structure
Product Name:5-(Methylthio)-2-nitrobenzoic acid
CAS No:68701-32-6
MF:C8H7NO4S
MW:213.210480928421
MDL:MFCD00130056
CID:1083008
PubChem ID:8934576
Update Time:2025-04-20

5-(Methylthio)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Methylthio)-2-nitrobenzoic acid
    • 5-methylsulfanyl-2-nitrobenzoic acid
    • 5-methylthio-2-nitrobenzoic acid
    • AC1PH4KJ
    • AC1Q4GXD
    • AG-G-65479
    • CTK5C8349
    • SureCN4820050
    • MDL: MFCD00130056
    • Inchi: 1S/C8H7NO4S/c1-14-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
    • InChI Key: WGHRQILGEUWYCX-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.00961
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 80.44

5-(Methylthio)-2-nitrobenzoic acid Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-(Methylthio)-2-nitrobenzoic acid Pricemore >>

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